Cas no 1344061-79-5 (2-METHYL-3-(TRIFLUOROMETHYL)PIPERIDINE)

• Product Name: 2-METHYL-3-(TRIFLUOROMETHYL)PIPERIDINE
• CAS No: 1344061-79-5
• MF: C₇H₁₂F₃N
• MW: 167.172092437744
• CID: 1015940
• PubChem ID: 64458874
• Update Time: 2025-05-25

2-METHYL-3-(TRIFLUOROMETHYL)PIPERIDINE Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-3-(TRIFLUOROMETHYL)PIPERIDINE
• EN300-152197
• 1344061-79-5
• AKOS013782587
• CS-0283017
• ZIAWRZNFUGPXRN-UHFFFAOYSA-N

• MDL： MFCD20311918
• Inchi： 1S/C7H12F3N/c1-5-6(7(8,9)10)3-2-4-11-5/h5-6,11H,2-4H2,1H3
• InChI Key： ZIAWRZNFUGPXRN-UHFFFAOYSA-N
• SMILES： FC(C1CCCNC1C)(F)F

Computed Properties

• Exact Mass: 167.09218387g/mol
• Monoisotopic Mass: 167.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-METHYL-3-(TRIFLUOROMETHYL)PIPERIDINE

Exploring 2-METHYL-3-(TRIFLUOROMETHYL)PIPERIDINE (CAS No. 1344061-79-5): Properties, Applications, and Industry Insights

2-METHYL-3-(TRIFLUOROMETHYL)PIPERIDINE (CAS No. 1344061-79-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a trifluoromethyl group and a piperidine ring in its molecular framework makes it a valuable intermediate for designing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting central nervous system (CNS) disorders and metabolic diseases.

One of the most searched questions about 2-METHYL-3-(TRIFLUOROMETHYL)PIPERIDINE revolves around its synthetic routes. The compound is typically synthesized via multi-step organic reactions, including reductive amination or nucleophilic substitution, with careful control of stereochemistry. Recent advancements in flow chemistry and catalysis have improved the efficiency of its production, addressing the growing demand for high-purity batches in R&D settings.

The pharmaceutical industry has shown keen interest in this compound due to its potential as a building block for kinase inhibitors and GPCR modulators. With the rise of personalized medicine and targeted therapies, derivatives of 2-METHYL-3-(TRIFLUOROMETHYL)PIPERIDINE are being investigated for their ability to enhance drug bioavailability and selectivity. Its lipophilicity, influenced by the trifluoromethyl group, makes it particularly useful for optimizing blood-brain barrier penetration—a hot topic in neurology drug development.

From an environmental perspective, the compound's stability and degradation pathways are frequently discussed in scientific forums. Analytical techniques like LC-MS and NMR spectroscopy are employed to study its environmental fate, aligning with the global push for green chemistry principles. Researchers are also exploring biocatalytic methods to produce this compound sustainably, reducing reliance on traditional solvent-intensive processes.

In material science, the electron-withdrawing nature of the trifluoromethyl group in 2-METHYL-3-(TRIFLUOROMETHYL)PIPERIDINE has sparked interest for developing advanced polymeric materials with tailored dielectric properties. This aligns with current trends in flexible electronics and energy storage solutions, where such compounds can contribute to performance enhancements.

Quality control remains a critical aspect for CAS No. 1344061-79-5, with HPLC purity testing and chiral separation techniques being widely adopted. The compound's stereoisomers often exhibit different biological activities—a key consideration for regulatory compliance in pharmaceutical applications. Recent publications highlight improved chromatographic methods to resolve these isomers efficiently.

Market analysts note increasing patent filings involving 2-METHYL-3-(TRIFLUOROMETHYL)PIPERIDINE derivatives, particularly in Asia-Pacific regions where pharmaceutical innovation is accelerating. This correlates with growing investments in contract research organizations (CROs) specializing in fluorine chemistry. The compound's versatility continues to inspire novel applications beyond traditional sectors, including flavor and fragrance chemistry where subtle structural modifications yield unique organoleptic properties.

For researchers handling this compound, proper storage conditions (typically under inert atmosphere at low temperatures) and handling protocols are essential to maintain stability. Recent computational chemistry studies have provided deeper insights into its conformational preferences, aiding in the design of more effective derivatives. These findings are particularly relevant for virtual screening pipelines in drug discovery.

The future of 2-METHYL-3-(TRIFLUOROMETHYL)PIPERIDINE research appears promising, with ongoing investigations into its structure-activity relationships and potential as a scaffold for multi-target drugs. As synthetic methodologies become more sophisticated and sustainable, this compound is poised to play an increasingly important role in addressing complex challenges across multiple scientific disciplines.